Cas no 2770524-94-0 (benzyl N-(1-ethynyl-4,4-difluorocyclohexyl)-N-methylcarbamate)

• Product Name: benzyl N-(1-ethynyl-4,4-difluorocyclohexyl)-N-methylcarbamate
• CAS No: 2770524-94-0
• MF: C₁₇H₁₉F₂NO₂
• MW: 307.335071802139
• CID: 6287240
• PubChem ID: 165992820
• Update Time: 2025-05-24

benzyl N-(1-ethynyl-4,4-difluorocyclohexyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2770524-94-0
• EN300-37398215
• benzyl N-(1-ethynyl-4,4-difluorocyclohexyl)-N-methylcarbamate

• Inchi： 1S/C17H19F2NO2/c1-3-16(9-11-17(18,19)12-10-16)20(2)15(21)22-13-14-7-5-4-6-8-14/h1,4-8H,9-13H2,2H3
• InChI Key： PVNJGZNIBFBQJT-UHFFFAOYSA-N
• SMILES： FC1(CCC(C#C)(CC1)N(C(=O)OCC1C=CC=CC=1)C)F

Computed Properties

• Exact Mass: 307.13838517g/mol
• Monoisotopic Mass: 307.13838517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.5Ų

Additional information on benzyl N-(1-ethynyl-4,4-difluorocyclohexyl)-N-methylcarbamate

Research Briefing on Benzyl N-(1-ethynyl-4,4-difluorocyclohexyl)-N-methylcarbamate (CAS: 2770524-94-0)

Benzyl N-(1-ethynyl-4,4-difluorocyclohexyl)-N-methylcarbamate (CAS: 2770524-94-0) has emerged as a compound of significant interest in chemical biology and medicinal chemistry research due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activity, particularly in the context of targeted drug discovery and development.

The compound's distinctive structure, featuring a difluorocyclohexyl moiety and an ethynyl group, has drawn attention for its potential as a building block in pharmaceutical chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a versatile intermediate in the synthesis of novel kinase inhibitors, with particular promise in oncology applications. The researchers highlighted the compound's ability to modulate protein-ligand interactions through its unique stereoelectronic properties.

Recent pharmacological investigations have revealed that benzyl N-(1-ethynyl-4,4-difluorocyclohexyl)-N-methylcarbamate shows selective binding affinity to certain protein targets involved in inflammatory pathways. A preclinical study conducted by a European research consortium (2024) reported promising anti-inflammatory activity in animal models, with improved metabolic stability compared to similar carbamate derivatives. These findings suggest potential applications in autoimmune disease treatment.

From a chemical perspective, the compound's stability and reactivity have been the subject of several recent investigations. A 2024 paper in Organic Process Research & Development detailed an optimized synthetic route for large-scale production, addressing previous challenges in yield and purity. The authors reported achieving >95% purity with their improved methodology, which could facilitate further research and potential commercialization.

Emerging computational studies have begun to explore the compound's conformational preferences and electronic properties. Molecular dynamics simulations published in early 2024 suggest that the difluorocyclohexyl group contributes significantly to the molecule's overall rigidity, potentially explaining its observed biological activity profile. These insights are informing the design of next-generation derivatives with enhanced pharmacological properties.

While clinical applications remain speculative at this stage, the growing body of research on benzyl N-(1-ethynyl-4,4-difluorocyclohexyl)-N-methylcarbamate underscores its importance as a research tool and potential therapeutic candidate. Future studies are expected to focus on structure-activity relationship optimization and detailed mechanism-of-action investigations, particularly in the context of targeted therapies for chronic inflammatory conditions and certain cancers.